Cas no 20500-27-0 (2,3,4,5-tetrahydro-1-benzothiepin-5-ol)
20500-27-0 structure
Product Name:2,3,4,5-tetrahydro-1-benzothiepin-5-ol
CAS No:20500-27-0
MF:C10H12OS
MW:180.266681671143
MDL:MFCD00090181
CID:909880
PubChem ID:345958
Update Time:2025-04-19
2,3,4,5-tetrahydro-1-benzothiepin-5-ol Chemical and Physical Properties
Names and Identifiers
-
- AE-641/30102038; 5-Hydroxy-2,3,4,5-tetrahydro-benzo< b> thiepin; 2,3,4,5-tetrahydro-benzo[b]thiepin-5-ol; MCULE-6399281369; AC1L83WQ; NSC403935; AKOS005067932; AC1Q7APE;
-
- 2,3,4,5-tetrahydro-1-benzothiepin-5-ol
- CS-0270303
- 12P-655
- DTXSID60323404
- MFCD00090181
- 20500-27-0
- AKOS005067932
- NSC-403935
- AE-641/30102038
- 2,3,4,5-Tetrahydrobenzo[b]thiepin-5-ol
- EN300-295926
- NSC403935
-
- MDL： MFCD00090181
- Inchi： 1S/C10H12OS/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2
- InChI Key： KAFZCUFUJCWFTO-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C(CCC1)O
Computed Properties
- Exact Mass: 180.06096
- Monoisotopic Mass: 180.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
2,3,4,5-tetrahydro-1-benzothiepin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-295926-1g |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | 1g |
$1100.0 | 2023-09-06 | ||
| Enamine | EN300-295926-5g |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | 5g |
$3189.0 | 2023-09-06 | ||
| Enamine | EN300-295926-10g |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | 10g |
$4729.0 | 2023-09-06 | ||
| Key Organics Ltd | 12P-655-1MG |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 12P-655-5MG |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 12P-655-10MG |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 12P-655-50MG |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
20500-27-0 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340973-50mg |
2,3,4,5-Tetrahydrobenzo[b]thiepin-5-ol |
20500-27-0 | 98% | 50mg |
￥19958 | 2023-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340973-100mg |
2,3,4,5-Tetrahydrobenzo[b]thiepin-5-ol |
20500-27-0 | 98% | 100mg |
￥22651 | 2023-02-28 |
2,3,4,5-tetrahydro-1-benzothiepin-5-ol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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